Cas no 1798618-76-4 (5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide
• CAS No: 1798618-76-4
• MF: C₁₃H₁₃BrN₂O₂S
• MW: 341.223520994186
• CID: 5375253
• Update Time: 2025-10-28

5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide

• Inchi： 1S/C13H13BrN2O2S/c1-8-2-3-19-12(8)11(17)7-16-13(18)9-4-10(14)6-15-5-9/h2-6,11,17H,7H2,1H3,(H,16,18)
• InChI Key： IUNIWXDKZBYTKK-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NCC(O)C1SC=CC=1C)=O

Computed Properties

• Exact Mass: 339.988
• Monoisotopic Mass: 339.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2

Additional information on 5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide

5-Bromo-N-[2-Hydroxy-2-(3-Methylthiophen-2-yl)Ethyl]Pyridine-3-Carboxamide: A Comprehensive Overview

The compound CAS No. 1798618-76-4, known as 5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure, which combines a pyridine ring, a bromine substituent, and a hydroxyl group attached to a methylthiophene moiety. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to construct the molecule's intricate framework. The incorporation of the methylthiophene group is particularly noteworthy, as it introduces sulfur-based functionalities that can enhance the compound's bioavailability and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled scientists to predict the compound's behavior in biological systems with greater accuracy. Molecular docking studies have revealed that 5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide exhibits strong binding affinity towards several key protein targets, suggesting its potential as a lead compound in drug development. These findings are supported by in vitro assays, which demonstrate the compound's ability to modulate cellular pathways associated with inflammation and oxidative stress.

In terms of applications, this compound has shown promise in the field of oncology. Preclinical studies have indicated that it may possess anti-cancer properties by inhibiting the growth of cancer cells through mechanisms such as apoptosis induction and cell cycle arrest. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Results suggest that while the compound is stable under normal storage conditions, it undergoes rapid degradation in aerobic environments, reducing its environmental footprint.

Looking ahead, ongoing research aims to optimize the synthesis process of CAS No. 1798618-76-4 to enhance scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 5-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]pyridine-3-carboxamide represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.